Cas no 1863519-17-8 (1-Ethyl-1h-pyrazol-4-yl sulfamate)

• Product Name: 1-Ethyl-1h-pyrazol-4-yl sulfamate
• CAS No: 1863519-17-8
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 6076970
• PubChem ID: 131129950
• Update Time: 2025-07-18

1-Ethyl-1h-pyrazol-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1863519-17-8
• 1-ethyl-1h-pyrazol-4-yl sulfamate
• EN300-1988763
• 1-Ethyl-1h-pyrazol-4-yl sulfamate

• Inchi： 1S/C5H9N3O3S/c1-2-8-4-5(3-7-8)11-12(6,9)10/h3-4H,2H2,1H3,(H2,6,9,10)
• InChI Key： GJWGFUOUCVDMQP-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=NN(C=1)CC

Computed Properties

• Exact Mass: 191.03646233g/mol
• Monoisotopic Mass: 191.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-Ethyl-1h-pyrazol-4-yl sulfamate

Recent Advances in the Study of 1-Ethyl-1H-pyrazol-4-yl Sulfamate (CAS: 1863519-17-8)

The compound 1-Ethyl-1H-pyrazol-4-yl sulfamate (CAS: 1863519-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfamate derivative, characterized by its unique pyrazole core, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of key enzymatic pathways, particularly those involved in neurological and metabolic disorders.

One of the most notable findings in recent studies is the compound's ability to selectively inhibit carbonic anhydrase isoforms, a property that has implications for the treatment of conditions such as epilepsy and glaucoma. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding interactions of 1-Ethyl-1H-pyrazol-4-yl sulfamate with the active sites of these enzymes. These studies have revealed a high degree of specificity, suggesting potential for reduced off-target effects compared to existing sulfonamide-based inhibitors.

In addition to its enzyme-modulating properties, 1-Ethyl-1H-pyrazol-4-yl sulfamate has shown promise in preclinical models of cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits potent antiproliferative effects against certain cancer cell lines, particularly those with dysregulated sulfation pathways. The study highlighted the compound's ability to interfere with sulfotransferase activity, thereby disrupting critical cellular processes in malignant cells.

Further investigations into the pharmacokinetic profile of 1-Ethyl-1H-pyrazol-4-yl sulfamate have been conducted to assess its viability as a drug candidate. Recent in vivo studies in rodent models have shown favorable absorption and distribution characteristics, with notable penetration of the blood-brain barrier. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance in some experimental systems. Researchers are currently exploring structural modifications to address these limitations while preserving the compound's therapeutic efficacy.

The synthesis and scale-up of 1-Ethyl-1H-pyrazol-4-yl sulfamate have also seen advancements. A 2024 report in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for potential industrial applications, as it addresses previous bottlenecks in large-scale production.

Looking forward, the research community anticipates that 1-Ethyl-1H-pyrazol-4-yl sulfamate may serve as a lead compound for the development of novel therapeutics targeting a range of conditions. Ongoing clinical trials are expected to provide critical data on its safety and efficacy in human subjects. The compound's unique chemical properties and demonstrated biological activities position it as a promising candidate for further investigation in the chemical biology and pharmaceutical development landscape.